Development and application of a high throughput assay system for the detection of Rieske dioxygenase activity†

Organic & Biomolecular Chemistry Pub Date: 2021-01-06 DOI: 10.1039/D0OB02412K

Abstract

Herein we report the development of a new periodate-based reactive assay system for the fluorescent detection of the cis-diol metabolites produced by Rieske dioxygenases. This sensitive and diastereoselective assay system successfully evaluates the substrate scope of Rieske dioxygenases and determines the relative activity of a rationally designed Rieske dioxygenase variant library. The high throughput capacity of the assay system enables rapid and efficient substrate scope investigations and screening of large dioxygenase variant libraries.

Graphical abstract: Development and application of a high throughput assay system for the detection of Rieske dioxygenase activity
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